5-chloro-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[5-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C20H17ClN4O5S2/c1-28-14-4-2-11(21)8-13(14)18(27)23-19-24-25-20(32-19)31-10-17(26)22-12-3-5-15-16(9-12)30-7-6-29-15/h2-5,8-9H,6-7,10H2,1H3,(H,22,26)(H,23,24,27)
• InChI Key: LVOWNTWLSVKAIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H17ClN4O5S2
• Molecular Weight: 493.0 g/mol

Description

The compound “5-chloro-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide” is a complex organic molecule. Unfortunately, there is not much specific information available about this compound.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group is a cyclic structure with two oxygen atoms in a six-membered ring. The thiadiazolyl group is another ring structure containing sulfur and nitrogen.

Scientific Research Applications

1. Receptor Binding and Antagonistic Activity

The compound, similar to some 5-chloro-2-methoxybenzamides, has been synthesized and evaluated for its binding affinity to serotonin-3 (5-HT3) receptors. Structural modifications to enhance the receptor antagonistic activity have been explored, leading to a series of compounds with potent 5-HT3 receptor antagonistic activity. Such compounds have potential therapeutic applications, particularly in contexts where 5-HT3 receptor antagonism is beneficial (Kuroita, Sakamori, & Kawakita, 2010).

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. As with any chemical compound, appropriate safety precautions should be taken when handling it.